Cas no 2248289-21-4 (5-(Difluoromethyl)-1-(4-methylphenyl)pyrazole-3-carboxylic acid)

• Product Name: 5-(Difluoromethyl)-1-(4-methylphenyl)pyrazole-3-carboxylic acid
• CAS No: 2248289-21-4
• MF: C₁₂H₁₀F₂N₂O₂
• MW: 252.216809749603
• CID: 5976436
• PubChem ID: 137941760
• Update Time: 2025-05-20

5-(Difluoromethyl)-1-(4-methylphenyl)pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-1-(4-methylphenyl)pyrazole-3-carboxylic acid
• 5-(difluoromethyl)-1-(4-methylphenyl)-1H-pyrazole-3-carboxylic acid
• EN300-6510552
• 2248289-21-4

• Inchi： 1S/C12H10F2N2O2/c1-7-2-4-8(5-3-7)16-10(11(13)14)6-9(15-16)12(17)18/h2-6,11H,1H3,(H,17,18)
• InChI Key： QNXBLPGYDYDFFW-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(=O)O)=NN1C1C=CC(C)=CC=1)F

Computed Properties

• Exact Mass: 252.07103389g/mol
• Monoisotopic Mass: 252.07103389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55.1Ų

Additional information on 5-(Difluoromethyl)-1-(4-methylphenyl)pyrazole-3-carboxylic acid

5-(Difluoromethyl)-1-(4-methylphenyl)pyrazole-3-carboxylic Acid: A Versatile Fluorinated Pyrazole Derivative with Emerging Applications

The 5-(Difluoromethyl)-1-(4-methylphenyl)pyrazole-3-carboxylic acid (CAS 2248289-21-4) represents an important class of fluorinated pyrazole derivatives that has gained significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl group and carboxylic acid functionality, serves as a valuable building block for the development of novel bioactive molecules.

With the increasing demand for fluorine-containing compounds in drug discovery, 5-(Difluoromethyl)-1-(4-methylphenyl)pyrazole-3-carboxylic acid offers several advantages. The difluoromethyl group is known to improve metabolic stability and membrane permeability, while the pyrazole core provides excellent hydrogen bonding capabilities. These features make it particularly valuable for designing enzyme inhibitors and receptor modulators.

Recent studies highlight the compound's potential in addressing some of today's most pressing healthcare challenges. Researchers are exploring its derivatives for applications in anti-inflammatory therapies, metabolic disorder treatments, and even as potential candidates for neuroprotective agents. The presence of both fluorine atoms and the carboxylic acid group allows for precise tuning of physicochemical properties, making it a versatile intermediate in medicinal chemistry.

In the agrochemical sector, 5-(Difluoromethyl)-1-(4-methylphenyl)pyrazole-3-carboxylic acid derivatives are being investigated for their potential as next-generation crop protection agents. The compound's structural features contribute to improved pesticidal activity and environmental stability, addressing the growing need for sustainable agricultural solutions. Its pyrazole-carboxylic acid scaffold has shown particular promise in developing fungicides with novel modes of action.

The synthesis and applications of 5-(Difluoromethyl)-1-(4-methylphenyl)pyrazole-3-carboxylic acid have become hot topics in scientific literature, with many researchers focusing on optimizing its production processes and exploring new derivatization strategies. The compound's CAS 2248289-21-4 has seen a steady increase in research citations, reflecting its growing importance in both academic and industrial settings.

From a commercial perspective, the market for fluorinated pyrazole intermediates like 5-(Difluoromethyl)-1-(4-methylphenyl)pyrazole-3-carboxylic acid is expanding rapidly. Pharmaceutical companies and contract research organizations are increasingly seeking high-quality supplies of this compound to support their drug discovery programs. The demand is particularly strong in regions with robust life science research infrastructures, such as North America, Europe, and parts of Asia.

Quality control and characterization of 5-(Difluoromethyl)-1-(4-methylphenyl)pyrazole-3-carboxylic acid are critical aspects for researchers and manufacturers. Advanced analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure the compound meets stringent purity standards. The difluoromethyl group presents unique analytical challenges that require specialized expertise to address properly.

Looking ahead, the future of 5-(Difluoromethyl)-1-(4-methylphenyl)pyrazole-3-carboxylic acid appears promising. As the pharmaceutical industry continues to explore fluorine-based therapeutics and the agrochemical sector seeks more environmentally friendly solutions, this compound is well-positioned to play a significant role in both fields. Ongoing research into its structure-activity relationships and biological properties will likely uncover additional applications in the coming years.

For researchers working with 5-(Difluoromethyl)-1-(4-methylphenyl)pyrazole-3-carboxylic acid, proper handling and storage are essential to maintain its stability. The compound should be stored in cool, dry conditions, protected from light and moisture. While not classified as hazardous under normal handling conditions, standard laboratory safety protocols should always be followed when working with any chemical substance.

The scientific community continues to explore innovative synthetic routes to 5-(Difluoromethyl)-1-(4-methylphenyl)pyrazole-3-carboxylic acid, with recent advances focusing on green chemistry approaches and catalytic methods. These developments aim to improve the cost-effectiveness and sustainability of production processes, making the compound more accessible to researchers worldwide.

In conclusion, 5-(Difluoromethyl)-1-(4-methylphenyl)pyrazole-3-carboxylic acid (CAS 2248289-21-4) represents a valuable fluorinated heterocyclic compound with diverse applications across multiple scientific disciplines. Its unique combination of structural features and physicochemical properties makes it an important tool for researchers developing solutions to some of today's most significant challenges in healthcare and agriculture.